N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]methanesulfonamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C10H11NO3S2/c1-16(12,13)11-5-10-4-9(7-15-10)8-2-3-14-6-8/h2-4,6-7,11H,5H2,1H3
• InChI Key: DYUPTNXUPXWMJO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC1=CC(=CS1)C2=COC=C2
• Molecular Formula: C10H11NO3S2
• Molecular Weight: 257.3 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is a similar heterocyclic compound, but instead of an oxygen atom, it contains a sulfur atom. Methanesulfonamide is a functional group containing a sulfur atom double-bonded to two oxygen atoms and single-bonded to a nitrogen atom.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis. Furan derivatives can also be synthesized through various methods, including the Van Leusen reaction.

Molecular Structure Analysis

The molecular structure of furan and thiophene involves a five-membered ring with heteroatoms of oxygen and sulfur respectively. The exact molecular structure of “N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]methanesulfonamide” would involve these rings attached to a methanesulfonamide group, but without specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving furan, thiophene, and methanesulfonamide derivatives can be quite diverse, depending on the specific compounds and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Furan and thiophene, for example, are soluble in most organic solvents but insoluble in water.

Mechanism of Action

The mechanism of action of a compound depends on its specific biological or chemical activity. For example, some thiophene derivatives have shown various pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some thiophene derivatives, for example, have been used in commercially available drugs.

Future Directions

The future directions in the research and development of furan, thiophene, and methanesulfonamide derivatives could involve the synthesis and investigation of new structural prototypes with more effective pharmacological activity.